N-(2-(4-(2-fluorophenyl)piperazin-1-yl)ethyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]ethyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C20H24FN3O4S/c21-17-3-1-2-4-18(17)24-11-9-23(10-12-24)8-7-22-29(25,26)16-5-6-19-20(15-16)28-14-13-27-19/h1-6,15,22H,7-14H2
• InChI Key: CRURLUISEXNHAT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=CC=C4F
• Molecular Formula: C20H24FN3O4S
• Molecular Weight: 421.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be inferred from its name. This compound contains a piperazine ring, which is a common feature in many pharmaceuticals. The presence of the fluorophenyl group next to the piperazine ring is essential for certain inhibitory effects.

Scientific Research Applications

Enzyme Inhibition

Recent studies have identified this compound as a novel inhibitor of equilibrative nucleoside transporters (ENTs). Specifically, it exhibits selectivity toward ENT2 over ENT1. Investigating its binding mode, specificity, and potential therapeutic implications in diseases related to nucleoside transport could be a promising research direction.

Physicochemical Modifications

Researchers have intentionally modified the compound’s physicochemical properties (size, charge, lipophilicity) to improve its pharmacokinetic profile. These modifications aim to enhance bacterial cell penetrability, alter DNA-topoisomerase complex binding, and potentially address antibiotic resistance and biofilm formation. Further optimization and structure-activity relationship studies are warranted.

Crystal Structure Insights

The crystal structure analysis reveals bond lengths and geometries within the compound. Notably, the N(1)—C(6), N(1)—C(7), N(1)—C(10), N(2)—C(8), N(2)—C(9), and N(2)—N(11) bond lengths are nearly equal to typical single bonds. Understanding these structural features can inform drug design and predict molecular interactions.

Mechanism of Action

Target of Action

The primary targets of this compound are the Equilibrative Nucleoside Transporters (ENTs), which play a vital role in nucleotide synthesis, regulation of adenosine function, and chemotherapy . The compound has been demonstrated to be a novel inhibitor of ENTs, showing more selectivity towards ENT2 than ENT1 .

Mode of Action

The compound interacts with its targets, the ENTs, by inhibiting their function. It reduces the maximum rate (Vmax) of uridine uptake in ENT1 and ENT2 without affecting the Michaelis constant (Km), indicating that it is a non-competitive inhibitor .

Biochemical Pathways

The compound affects the biochemical pathways involving ENTs. ENTs are involved in the transport of nucleosides across the cell membrane, which is crucial for nucleotide synthesis. By inhibiting ENTs, the compound disrupts nucleotide synthesis, which can have downstream effects on DNA replication and cell proliferation .

Pharmacokinetics

The compound’s irreversible inhibition of ents suggests that it may have a long-lasting effect in the body .

Result of Action

The compound’s action results in the inhibition of ENTs, leading to disrupted nucleotide synthesis. This can have various molecular and cellular effects, potentially including reduced cell proliferation .

Future Directions

The future directions for research on this compound could include further studies on its synthesis, properties, and potential applications. Given the properties of similar compounds, it could be of interest in the field of medicinal chemistry.